Cas no 33457-48-6 ((1H-Imidazole-4,5-diyl)dimethanol)

(1H-Imidazole-4,5-diyl)dimethanol Properties

Names and Identifiers

• (1H-Imidazole-4,5-diyl)dimethanol
• 1H-Imidazole-4,5-dimethanol
• 4,5-Bis(hydroxymethyl)imidazole
• [4-(hydroxymethyl)-1H-imidazol-5-yl]methanol
• 4,5-Bis-hydroxymethyl-1H-imidazol
• 4,5-bis-hydroxymethyl-1H-imidazole
• 4,5-dihydroxymethylimidazole
• 4,5-Imidazoledimethanol
• Imidazole-4,5-dimethanol(7CI,8CI)
• 4,5-Di(hydroxymethyl)imidazole
• Imidazoledimethanol
• SCHEMBL8607045
• 33457-48-6
• A821785
• CS-0451288
• InChI=1/C5H8N2O2/c8-1-4-5(2-9)7-3-6-4/h3,8-9H,1-2H2,(H,6,7)
• [5-(hydroxymethyl)-1H-imidazol-4-yl]methanol
• 2-(5-chloro-2-propoxy-phenyl)-N,N,3-trimethyl-pentan-1-amine
• 4,5 di(hydroxymethyl)imidazole
• MFCD00191661
• AGJXDKGTTMVHOU-UHFFFAOYSA-
• I0457
• 1H-Imidazole-4,5-diyldimethanol
• AQ-776/42801209
• DTXSID60341527
• AKOS006229803
• FT-0639099
• [5-(hydroxymethyl)-3H-imidazol-4-yl]methanol
• AS-61371
• DB-048411
• +Expand

• MDL： MFCD00191661
• InChIKey： AGJXDKGTTMVHOU-UHFFFAOYSA-N
• Inchi： 1S/C5H8N2O2/c8-1-4-5(2-9)7-3-6-4/h3,8-9H,1-2H2,(H,6,7)
• SMILES： C(C1=C(CO)N=CN1)O

Computed Properties

• Exact Mass: 128.05900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 128.059
• Heavy Atom Count: 9
• Complexity: 89
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 69.1A^2

Experimental Properties

• LogP: -0.60570
• PSA: 69.14000
• Refractive Index: 1.633
• Boiling Point: 284.3±9.0 °C at 760 mmHg
• Melting Point: 159.0 to 165.0 deg-C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 151.0±5.1 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.0±0.1 g/cm3

(1H-Imidazole-4,5-diyl)dimethanol Security Information

• Safety Instruction： S24/25
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Signal Word：warning

(1H-Imidazole-4,5-diyl)dimethanol Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%